Cas no 1807095-75-5 (2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile)

• Product Name: 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile
• CAS No: 1807095-75-5
• MF: C₉H₄F₂IN₃
• MW: 319.049440383911
• CID: 4807396
• Update Time: 2025-05-20

2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile

• Inchi： 1S/C9H4F2IN3/c10-9(11)6-3-8(12)15-7(4-14)5(6)1-2-13/h3,9H,1H2
• InChI Key： IHERTFPMOVKNPM-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C#N)=N1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.9
• Topological Polar Surface Area: 60.5

Additional information on 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile

2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile: A Comprehensive Overview

The compound with CAS No 1807095-75-5, known as 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, and iodine groups, along with an acetonitrile moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile in the development of novel drugs targeting specific biological pathways. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups without altering the overall pharmacophore significantly. This property is particularly useful in optimizing drug candidates for improved bioavailability and reduced toxicity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions to introduce the cyano, difluoromethyl, and iodine groups. The introduction of the acetonitrile group at the 3-position requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly enhanced the efficiency and scalability of this synthesis pathway.

In terms of applications, 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile has shown promise in antiviral research, particularly in inhibiting key viral enzymes such as proteases and polymerases. Its ability to form stable interactions with these enzymes makes it a potential lead compound for developing antiviral therapies. Additionally, this compound has been investigated for its role in cancer chemotherapy, where it exhibits selective cytotoxicity against certain cancer cell lines.

Another area where this compound has demonstrated significant potential is in electronic materials. The presence of electron-withdrawing groups like cyano and acetonitrile enhances the molecule's electronic properties, making it suitable for use in organic semiconductors and optoelectronic devices. Recent studies have explored its integration into organic field-effect transistors (OFETs), where it exhibits high carrier mobility and stability under operational conditions.

The structural versatility of 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile also makes it an attractive candidate for click chemistry applications. Its iodine substituent facilitates nucleophilic aromatic substitution reactions, enabling the construction of complex molecular architectures with high precision. This property has been exploited in the synthesis of macrocyclic compounds and bioconjugates for diagnostic and therapeutic purposes.

In conclusion, 2-Cyano-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No 1807095-75